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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Cyclohexanone oxime, a key intermediate in industrial processes, requires

careful management to mitigate potential environmental and health risks. This guide provides

essential safety and logistical information for the proper disposal of cyclohexanone oxime.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle cyclohexanone oxime with

appropriate personal protective equipment (PPE). A thorough risk assessment should be

conducted for the specific laboratory conditions, but general PPE includes:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[1]

Body Protection: A laboratory coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a respirator may

be necessary.[1][2][3][4]

Cyclohexanone oxime is harmful if swallowed and may cause skin and eye irritation.[2][3][5]

[6] In case of exposure, consult the Safety Data Sheet (SDS) for first-aid measures.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7761111?utm_src=pdf-interest
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://www.chemicalbook.com/msds/cyclohexanone-oxime.pdf
https://www.chemicalbook.com/msds/cyclohexanone-oxime.pdf
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://www.tcichemicals.com/BE/en/sds/C0490_EU_6N.pdf
https://www.echemi.com/sds/cyclohexanoneoxime-pid_Seven3596.html
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://www.tcichemicals.com/BE/en/sds/C0490_EU_6N.pdf
https://www.cpachem.com/msds?num=SB44464&dnl=sd_-_Cyclohexanone_oxime_CAS_100-64-1_EC_202-874-0_%28SB44464%29_%28EU%29.pdf
https://aksci.com/sds/M218_SDS.pdf
https://www.chemicalbook.com/msds/cyclohexanone-oxime.pdf
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Disposal Plan
The disposal of cyclohexanone oxime must adhere to all federal, state, and local

environmental regulations.[2][6] It should be treated as hazardous waste and managed by a

licensed disposal company.[1][6]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Clearly label all containers of cyclohexanone oxime waste with "Hazardous Waste" and

the full chemical name.

Do not mix cyclohexanone oxime waste with other chemical waste streams to prevent

potentially hazardous reactions.[1] It is incompatible with strong oxidizing agents and

strong acids.[7][8] A violent reaction can occur with fuming sulfuric acid at elevated

temperatures.[8]

Containerization:

Use the original container whenever possible, or a suitable, properly labeled, and sealable

container for waste collection.[1][7]

Ensure containers are kept tightly closed and in good condition.[1][2]

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

The storage area should have secondary containment to manage any potential leaks.

Spill Management:

In the event of a small spill, dampen the solid material with 60-70% ethanol.[9]

Carefully transfer the dampened material to a designated hazardous waste container.[9]
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Use absorbent paper moistened with 60-70% ethanol to clean the affected area.[9]

Seal all contaminated materials, including personal protective equipment, in a vapor-tight

plastic bag for disposal.[9]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified waste

disposal service.

One approved disposal method is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

handling and disposal of cyclohexanone oxime.

Parameter Value Reference(s)

Flash Point
100.00 °C (212.00 °F) - closed

cup
[2]

Water Solubility <0.1 g/100 mL at 20 °C [8]

Incompatible Agents
Strong oxidizing agents, strong

acids, fuming sulfuric acid
[7][8]

Recommended Spill Control

Agent
60-70% Ethanol [9]

Experimental Protocols and Methodologies
The primary recommended disposal methodology for cyclohexanone oxime is high-

temperature incineration.

Protocol: Incineration in a Chemical Incinerator
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Preparation: The waste cyclohexanone oxime is dissolved or mixed with a suitable

combustible solvent.

Incineration: The mixture is introduced into a chemical incinerator equipped with an

afterburner and a scrubber. The high temperature of the incinerator breaks down the

chemical compound.

Emission Control: The afterburner ensures the complete combustion of any potentially

harmful organic compounds, while the scrubber removes any acidic gases (such as oxides

of nitrogen) that may be formed during the process.[1] This ensures that the emissions

comply with environmental regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of cyclohexanone
oxime.
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Caption: Workflow for the proper disposal of cyclohexanone oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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